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Compound of Interest |

(4-Chloro-2-hydroxy-6-
Compound Name:
methylphenyl)boronic acid

CAS No.: 1207961-50-9

Cat. No.: B594676

. J

Executive Summary: The "Halogenated" Imperative

Immediate Action Required: This compound contains a chlorine atom bonded to the aromatic
ring. It must be segregated into Halogenated Waste streams.

Critical Error to Avoid: Do not dispose of this compound in general "Non-Halogenated" organic
waste or standard trash. Combustion of chlorinated aromatics in standard incinerators (lacking
specific scrubbers) can catalyze the formation of dioxins and hydrochloric acid, violating
EPA/RCRA compliance and endangering facility infrastructure.

Chemical Profile & Hazard Identification

Understanding the molecule's structure is the first step in self-validating the disposal protocol.
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Operational Implication

Chemical Name

(4-Chloro-2-hydroxy-6-

methylphenyl)boronic acid

Chlorine dictates waste
stream.[1][2] Boronic Acid

dictates stability concerns.[3]

[4]

Functional Groups

Aryl Chloride, Phenol, Boronic
Acid

Acidic nature; potential for skin
absorption; degradation to
boric acid.[1][2]

Physical State

Solid (Powder)

Dust generation is a primary
inhalation risk.[1][2]

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[1][2] Irrit.)

Standard PPE (Nitrile gloves,
safety glasses, fume hood) is

mandatory.[1][2]

Reactivity

Susceptible to oxidation

(deboronation)

DO NOT MIX with strong
oxidizing agents (e.g.,
ngcontent-ng-c176312016=""
_nghost-ng-c3009799073=""

class="inline ng-star-inserted">

, KMnO4) in waste containers.

[1]

Pre-Disposal Treatment & Segregation Logic

As a researcher, you must treat the waste container as a chemical reactor. This compound is

generally stable but can undergo protodeboronation (loss of the boron group) or oxidation.

The "Self-Validating" Protocol

o Check the CI: The presence of Chlorine (Cl) automatically flags this as Halogenated.

o Check the pH: As a phenolic boronic acid, it is slightly acidic. Ensure the waste container is

compatible (HDPE or Glass).
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¢ Check the Oxidizers: Boronic acids react exothermically with peroxides to form phenols (in
this case, a chlorinated phenol). Ensure the waste stream is free of active oxidizers to

prevent thermal runaway.

Visualizing the Segregation Logic
The following decision tree illustrates the critical decision points for segregating this specific

chemical.

Waste Generation:

(4-Chloro-2-hydroxy-6-methylphenyl)boronic acid

Is the waste Solid or Liquid?

N

Solid Waste Liquid Waste
(Powder/Contaminated Wipes) (Mother Liquor/Solvent)

CRITICAL CHECK:
Does it contain Halogens (Cl, Br, |, F)?
YES (Contains Chlorine)

Solid Halogenated Waste Bin Liquid Halogenated Organic Waste
(Label: Toxic/lrritant) (Segregate from Oxidizers)

High-Temp Incineration
(w/ HCI Scrubbers)

Click to download full resolution via product page

Figure 1: Segregation decision tree emphasizing the critical halogen check required for

regulatory compliance.
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Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid /| Excess Reagent

Context: Expired shelf-life or contaminated solid reagent.[1][2]

PPE Verification: Don nitrile gloves (0.11mm min), safety glasses, and lab coat. Perform
inside a fume hood to capture dust.

» Container Selection: Use a wide-mouth HDPE jar or a heavy-duty clear waste bag (double-
bagged).[1][2]

« Transfer: Transfer the solid carefully. If the original container is small (<50g), dispose of the
entire container to minimize dust exposure.

e Labeling: Apply a hazardous waste label.
o Constituents: "(4-Chloro-2-hydroxy-6-methylphenyl)boronic acid"[1][2]
o Hazard Checkbox: Toxic, Irritant.
o Tag: "Solid Halogenated Waste."

o Satellite Accumulation: Place in the designated Halogenated Solid Waste drum in your lab's
satellite accumulation area.

Scenario B: Disposal of Reaction Mixtures (Liquids)

Context: Mother liquor from recrystallization or reaction solvent.[1]

o Compatibility Check: Ensure the solvent stream is compatible. (e.g., If dissolved in
Dichloromethane (DCM), it is already halogenated.[2] If in Methanol, it must now be moved
to the Halogenated stream because of the solute).

e Quenching (If Reactive): If the reaction involved reactive species (like hydrides or strong
oxidizers), quench them fully before adding the boronic acid waste to the central carboy.

o Transfer: Pour into the "Halogenated Organic Solvents" carboy.
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e Log It: Record the addition on the waste log sheet. Approximate the concentration of the
boronic acid to alert EHS to the presence of phenols.

Operational Workflow Diagram

N N
1. Assess Waste 2. Don PPE 3. Select Stream 4. Package/Pour 5. Label & Log 6. EHS Handoff
(Qty, State, Solvents) (Nitrile Gloves, N95/Hood) HALOGENATED ONLY (Double Bag or Carboy) (List all constituents) (Weekly Pickup)

Click to download full resolution via product page

Figure 2: Linear operational workflow for the safe disposal of halogenated boronic acid waste.

[1](21[5]

Emergency Response: Spills

In the event of a benchtop spill of the solid powder:
e Do not blow dust. Avoid creating an aerosol.[6]

» Dampen: Cover the spill with a paper towel dampened with water or a compatible solvent
(e.g., ethanol) to suppress dust.

e Sweep/Scoop: Use a dustpan or scoop to collect the damp solid.

o Disposal: Place the waste and the contaminated paper towels into the Solid Halogenated
Waste bag.

o Decontaminate: Wipe the surface with a mild soap solution (boronic acids are soluble in
basic water, but mild soap is safer for general cleaning) followed by water.

Regulatory Framework (US Context)

e RCRA Classification: This material likely falls under "Process Waste" unless it is a
commercial chemical product being discarded unused. Due to the Chlorine, it contributes to
the waste stream classification of Halogenated Organic Compounds (HOCSs).

« Incineration Requirement: HOCs generally require incineration at temperatures >1000°C with
specific residence times to destroy the carbon-halogen bond and scrubbers to capture the
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resulting HCI gas [1].

o EPA Waste Codes: While there is no specific "U" or "P" code for this exact CAS number, if
mixed with spent halogenated solvents, the mixture adopts F-codes (e.g., FO01, F002) [2].[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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